Cas no 2228856-03-7 (3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol)

• Product Name: 3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol
• CAS No: 2228856-03-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6290786
• PubChem ID: 165781343
• Update Time: 2025-10-31

3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol
• 2228856-03-7
• EN300-1904814
• 3-[1-(2-aminopropan-2-yl)cyclopropyl]-2-bromophenol

• Inchi： 1S/C12H16BrNO/c1-11(2,14)12(6-7-12)8-4-3-5-9(15)10(8)13/h3-5,15H,6-7,14H2,1-2H3
• InChI Key： BDTYONQMOPNICP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C(C)(C)N)CC1)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol

3-1-(2-Aminopropan-2-yl)cyclopropyl-2-bromophenol: A Comprehensive Overview

The compound 3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol, with the CAS number NO2228856-03-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group substituted with a 2-amino-propanol moiety and a bromine atom at the 2-position of the phenol ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate biological targets through unique stereochemical interactions. The presence of the cyclopropyl group in this compound provides a rigid framework that can enhance molecular stability and improve bioavailability. Additionally, the amino group attached to the cyclopropane ring introduces hydrogen bonding capabilities, which are crucial for interactions with biological systems.

The phenolic group in this compound plays a pivotal role in its reactivity and biological activity. Phenolic compounds are known for their antioxidant properties, and this compound has shown promising results in scavenging free radicals, making it a potential candidate for applications in anti-inflammatory and neuroprotective therapies. Furthermore, the bromine atom at the 2-position of the phenol ring adds to the molecule's versatility by enabling further functionalization through nucleophilic substitution reactions.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize this compound. Researchers have developed strategies that utilize transition metal catalysts to facilitate the formation of the cyclopropane ring, thereby improving yield and purity. These methods have been documented in leading journals such as Journal of Organic Chemistry and Nature Communications, underscoring the growing interest in this compound.

In terms of biological activity, studies have demonstrated that this compound exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The ability of this compound to cross the blood-brain barrier has been a focal point of recent investigations, with promising results indicating its potential as a therapeutic agent.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid cyclopropane framework can be exploited in the development of advanced polymers and materials with tailored mechanical properties. Researchers are currently exploring its use as a building block for self-healing materials and stimuli-responsive systems.

In conclusion, 3-1-(2-aminopropan-2-yl)cyclopropyl-2-bromophenol represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.